Cas no 72637-18-4 (2-Chloro-5-(dichloromethyl)pyridine)

• Product Name: 2-Chloro-5-(dichloromethyl)pyridine
• CAS No: 72637-18-4
• MF: C₆H₄Cl₃N
• MW: 196.461658477783
• MDL: MFCD11505040
• CID: 1075455
• PubChem ID: 594879
• Update Time: 2025-04-23

2-Chloro-5-(dichloromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-5-(dichloromethyl)pyridine
• 2-chloro-5-(dichloromethyl)-pyridine
• 5-(dichloromethyl)-2-chloropyridine
• DTXSID80344176
• EN300-304267
• 2-chloro-5-dichloromethyl-pyridine
• 2-Chloro-5-dichloromethylpyridine
• 72637-18-4
• AKOS006326094
• 5-dichloromethyl-2-chloropyridine
• SCHEMBL3885733
• Pyridine, 2-chloro-5-(dichloromethyl)-
• G41305

• MDL： MFCD11505040
• Inchi： 1S/C6H4Cl3N/c7-5-2-1-4(3-10-5)6(8)9/h1-3,6H
• InChI Key： WFTIMXPPHQSLAE-UHFFFAOYSA-N
• SMILES： ClC(C1C=NC(=CC=1)Cl)Cl

Computed Properties

• Exact Mass: 194.94100
• Monoisotopic Mass: 194.940932g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 107
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 12.9Ų

Experimental Properties

• PSA: 12.89000
• LogP: 3.21120

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 2-halopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines 2-halopyridines

Additional information on 2-Chloro-5-(dichloromethyl)pyridine

Professional Introduction to 2-Chloro-5-(dichloromethyl)pyridine (CAS No. 72637-18-4)

2-Chloro-5-(dichloromethyl)pyridine, identified by its CAS number 72637-18-4, is a significant compound in the realm of chemical and pharmaceutical research. This heterocyclic organic molecule features a pyridine core substituted with two chlorine atoms at the 2-position and a dichloromethyl group at the 5-position. Its unique structural attributes make it a valuable intermediate in the synthesis of various pharmacologically active agents, particularly in the development of novel therapeutic compounds.

The compound's molecular structure, characterized by its electron-withdrawing chloro substituents and the electron-donating pyridine ring, contributes to its reactivity and utility in organic synthesis. The presence of the dichloromethyl group enhances its versatility, enabling participation in nucleophilic substitution reactions that are pivotal in drug discovery processes. This reactivity has been leveraged in recent studies to develop new analogs with potential applications in treating neurological disorders and infectious diseases.

In recent years, researchers have been exploring the pharmacological potential of derivatives of 2-Chloro-5-(dichloromethyl)pyridine. A notable area of interest is its role in the synthesis of kinase inhibitors, which are critical in targeting various cancers and inflammatory diseases. The compound's ability to serve as a precursor for more complex molecules has been highlighted in several cutting-edge studies published in leading scientific journals. For instance, a study published in Journal of Medicinal Chemistry demonstrated that modifications of this scaffold can lead to potent inhibitors of Janus kinases (JAKs), which play a crucial role in immune responses and cell signaling.

The synthetic pathways involving 2-Chloro-5-(dichloromethyl)pyridine have also seen advancements, particularly in green chemistry approaches. Researchers are increasingly focusing on optimizing reaction conditions to minimize waste and improve yields, aligning with global sustainability goals. One such innovation involves the use of catalytic systems that enhance selectivity while reducing energy consumption. These developments not only make the synthesis more efficient but also contribute to the overall environmental footprint of pharmaceutical production.

The compound's significance extends beyond its role as a synthetic intermediate. It has been investigated for its potential applications in material science, particularly in the development of advanced polymers and coatings. The chlorine atoms and pyridine ring contribute to its adhesion properties and thermal stability, making it a candidate for high-performance materials used in electronics and aerospace industries. This dual utility underscores the broad impact of 2-Chloro-5-(dichloromethyl)pyridine on multiple sectors of science and technology.

Recent breakthroughs in computational chemistry have further enhanced our understanding of 2-Chloro-5-(dichloromethyl)pyridine's reactivity and interactions. Advanced molecular modeling techniques allow researchers to predict how this compound will behave in various chemical environments, enabling more targeted drug design. These computational tools have been instrumental in identifying new derivatives with improved pharmacokinetic profiles, which could lead to more effective treatments for a range of diseases.

The future prospects for 2-Chloro-5-(dichloromethyl)pyridine are promising, with ongoing research focusing on expanding its applications into emerging fields such as nanotechnology and biomedicine. The compound's unique structural features make it an attractive candidate for developing novel drug delivery systems, including nanoparticles that can target specific cells or tissues. Such innovations could revolutionize how therapeutic agents are administered, improving patient outcomes and reducing side effects.

In conclusion, 2-Chloro-5-(dichloromethyl)pyridine (CAS No. 72637-18-4) is a multifaceted compound with significant implications across multiple scientific disciplines. Its role as a synthetic intermediate in pharmaceutical development, coupled with its potential applications in material science and advanced technologies, highlights its importance in modern research. As scientific understanding continues to evolve, it is likely that new uses for this compound will be discovered, further solidifying its place as a cornerstone of chemical innovation.